molecular formula C16H34O2Si B8420351 3-[1-(Triethylsiloxymethyl)cyclohexyl]propan-1-ol

3-[1-(Triethylsiloxymethyl)cyclohexyl]propan-1-ol

Cat. No. B8420351
M. Wt: 286.52 g/mol
InChI Key: FFSCQYWIWQLDPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[1-(Triethylsiloxymethyl)cyclohexyl]propan-1-ol is a useful research compound. Its molecular formula is C16H34O2Si and its molecular weight is 286.52 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[1-(Triethylsiloxymethyl)cyclohexyl]propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[1-(Triethylsiloxymethyl)cyclohexyl]propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-[1-(Triethylsiloxymethyl)cyclohexyl]propan-1-ol

Molecular Formula

C16H34O2Si

Molecular Weight

286.52 g/mol

IUPAC Name

3-[1-(triethylsilyloxymethyl)cyclohexyl]propan-1-ol

InChI

InChI=1S/C16H34O2Si/c1-4-19(5-2,6-3)18-15-16(13-10-14-17)11-8-7-9-12-16/h17H,4-15H2,1-3H3

InChI Key

FFSCQYWIWQLDPC-UHFFFAOYSA-N

Canonical SMILES

CC[Si](CC)(CC)OCC1(CCCCC1)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [1-(allylcyclohexyl)methoxy]triethylsilane (1.70 g) in tetrahydrofuran (35 mL) were added a 2M borane-methyl sulfide complex solution in tetrahydrofuran (6.48 mL, 12.96 mmol) under ice cooling. The solution was stirred under ice cooling for 2 hours. To this were then added water, a 3N aqueous sodium hydroxide solution (6.5 mL) and 30% hydrogen peroxide (6.5 mL). The solution was stirred at room temperature for 16 hours. Water was added and the solution was extracted with ethyl acetate. The organic layer was washed in turn with water and saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The resulting residue was purified by column chromatography (silica gel, hexane:ethyl acetate=7:3) to give the title compound (810 mg).
Name
[1-(allylcyclohexyl)methoxy]triethylsilane
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
6.48 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
6.5 mL
Type
reactant
Reaction Step Three
Quantity
6.5 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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